Cas no 1590-21-2 (4-naphthalen-2-yl-4-oxo-butyric acid methyl ester)

• Product Name: 4-naphthalen-2-yl-4-oxo-butyric acid methyl ester
• CAS No: 1590-21-2
• Molecular Formula: C₁₅H₁₄O₃
• Molecular Weight: 242.27000
• MDL: MFCD03426401
• CID: 904428
• PubChem ID: 2760156

4-naphthalen-2-yl-4-oxo-butyric acid methyl ester Properties

Names and Identifiers

• 4-naphthalen-2-yl-4-oxo-butyric acid methyl ester
• methyl 4-naphthalen-2-yl-4-oxobutanoate
• 3-<2-Naphthoyl>-propionsaeure-methylester
• 4-<2-Naphthyl>-4-oxo-butansaeure-methylester
• MFCD03426401
• methyl4-(naphthalen-2-yl)-4-oxobutanoate
• methyl 4-(naphthalen-2-yl)-4-oxobutanoate
• 1590-21-2
• DB-043411
• 2-Naphthalenebutanoic acid, gamma-oxo-, methyl ester
• DTXSID80375046
• AS-80456
• AKOS005941691
• A3514

• MDL： MFCD03426401
• InChIKey： SUTZIVCVBFCEBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c1-18-15(17)9-8-14(16)13-7-6-11-4-2-3-5-12(11)10-13/h2-7,10H,8-9H2,1H3
• SMILES： COC(=O)CCC(=O)C1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.094294304g/mol
• Heavy Atom Count: 18
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 2.97570
• PSA: 43.37000

4-naphthalen-2-yl-4-oxo-butyric acid methyl ester Security Information

4-naphthalen-2-yl-4-oxo-butyric acid methyl ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones